Cas no 261733-18-0 ((6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane)

• Product Name: (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane
• CAS No: 261733-18-0
• MF: C₃₆H₂₇NOP₂
• MW: 551.553210496902
• MDL: MFCD03788937
• CID: 92576
• PubChem ID: 3255346
• Update Time: 2025-10-30

(6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis(diphenylphosphino)-10H-phenoxazine
• 4,6-Bis(diphenylphosphino)phenoxazine
• (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenylphosphane
• NIXANTPHOS
• N-XantPhos / 4,6-Bis(diphenylphosphino)-10H-phenoxazine
• 4,6-Bis(diphenylphosphino)-10H-phenoxazine NIXantphos
• (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane
• AKOS015840598
• FT-0707208
• Bis(diphenylphosphino)phenoxazine
• B2717
• SCHEMBL2440624
• DTXSID70390703
• N-XantPhos
• 4,6-bis(diphenylphosphino)-phenoxazine
• AS-66127
• N-XantPhos, 97%
• MFCD03788937
• 4,6-bis(diphenylphosphanyl)-10H-phenoxazine
• 10H-Phenoxazine, 4,6-bis(diphenylphosphino)-
• HY-W008888
• SY022700
• PB42421
• EN300-19632070
• CS-W009604
• A855237
• C36H27NOP2
• NiXanthphos
• J-016299
• 4,6-bis(diphenylphosphino)-10H-phenoxazine;4,6-Bis(diphenylphosphino)phenoxazine
• AMY19721
• F15028
• 261733-18-0
• HSWZLYXRAOXOLL-UHFFFAOYSA-N
• DB-009532

• MDL： MFCD03788937
• Inchi： 1S/C36H27NOP2/c1-5-15-27(16-6-1)39(28-17-7-2-8-18-28)33-25-13-23-31-35(33)38-36-32(37-31)24-14-26-34(36)40(29-19-9-3-10-20-29)30-21-11-4-12-22-30/h1-26,37H
• InChI Key： HSWZLYXRAOXOLL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2=C1OC1C(=CC=CC=1N2)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 551.15700
• Monoisotopic Mass: 551.15678848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 256-262 °C
• Boiling Point: 662.1±55.0℃ at 760 mmHg
• Flash Point: 354.3±31.5 °C
• Water Partition Coefficient: Miscible with water.
• PSA: 48.44000
• LogP: 7.19030
• Solubility: Not determined
• Vapor Pressure: No data available

(6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane

Comprehensive Overview of (6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane (CAS No. 261733-18-0)

(6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane (CAS No. 261733-18-0) is a highly specialized organophosphorus compound that has garnered significant attention in the fields of catalysis, material science, and pharmaceutical research. This compound, characterized by its unique phenoxazine core and diphenylphosphanyl substituents, exhibits remarkable properties that make it a valuable asset in synthetic chemistry and advanced material design. Its molecular structure combines electron-rich and sterically hindered features, which are critical for applications in transition metal catalysis and ligand design.

In recent years, the demand for efficient catalytic systems and sustainable chemical processes has driven research into novel phosphorus-based ligands. (6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane stands out due to its ability to stabilize metal centers and enhance reaction selectivity. Researchers have explored its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, where it demonstrates superior performance compared to traditional ligands. This aligns with the growing trend of green chemistry and the push for atom-efficient methodologies.

The compound's phenoxazine backbone also contributes to its photophysical properties, making it a candidate for organic electronics and optoelectronic devices. With the rise of OLED technology and flexible displays, materials like (6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane are being investigated for their potential in light-emitting diodes (LEDs) and solar cells. Its tunable electronic structure allows for customization to meet specific device requirements, a feature highly sought after in the renewable energy sector.

Another area of interest is the compound's role in medicinal chemistry. The phenoxazine moiety is known for its bioactive potential, and when combined with phosphorus functionalities, it opens doors to novel drug discovery pathways. Scientists are examining its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. This aligns with the broader industry focus on precision medicine and targeted therapies.

From a synthetic perspective, the preparation of (6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane involves multistep organic synthesis, often requiring air-sensitive techniques due to the reactivity of phosphorus-containing intermediates. Advances in automated synthesis and flow chemistry have streamlined its production, addressing challenges related to yield optimization and purity control. These innovations are part of the larger movement toward high-throughput experimentation in chemical research.

In summary, (6-Diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane (CAS No. 261733-18-0) is a multifaceted compound with applications spanning catalysis, materials science, and biomedical research. Its unique structural attributes and functional versatility position it as a key player in the development of next-generation technologies. As industries continue to prioritize sustainability and innovation, this compound is poised to play an increasingly prominent role in shaping the future of chemical sciences.